7-Acetyl-6-ethyl-3-(hexylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• Molecular Formula: C20H26N4O2S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 1-(6-ethyl-3-hexylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl)ethanone
• InChI: InChI=1S/C20H26N4O2S/c1-4-6-7-10-13-27-20-21-19-18(22-23-20)15-11-8-9-12-16(15)24(14(3)25)17(5-2)26-19/h8-9,11-12,17H,4-7,10,13H2,1-3H3
• InChI Key: RZBKTRVSFMRVBM-UHFFFAOYSA-N
• SMILES: CCCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)CC)C(=O)C)N=N1

Description

7-Acetyl-6-ethyl-3-(hexylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine, also known as HEH, is a heterocyclic compound that has been synthesized for its potential use in scientific research. This compound has a unique chemical structure that makes it a promising candidate for various applications, including drug discovery, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 7-Acetyl-6-ethyl-3-(hexylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood, but it is believed to involve the modulation of various cellular signaling pathways. This compound has been shown to inhibit the activity of certain enzymes and receptors, which may be responsible for its effects on cellular function.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including its ability to induce apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-Acetyl-6-ethyl-3-(hexylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine in lab experiments is its unique chemical structure, which makes it a promising candidate for various applications. However, there are also some limitations to using this compound, including its potential toxicity and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for the study of 7-Acetyl-6-ethyl-3-(hexylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine, including its potential use as a therapeutic agent for various diseases. Further research is needed to fully understand the mechanism of action of this compound and its effects on cellular function. Additionally, the synthesis of this compound could be optimized to improve its yield and purity, which would make it more accessible for scientific research.

Synthesis Methods

The synthesis of 7-Acetyl-6-ethyl-3-(hexylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine involves a series of chemical reactions that require specialized equipment and expertise. One of the most common methods used to synthesize this compound is the reaction of 7-acetyl-6-ethyl-3-chloro-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine with hexylthiol in the presence of a base. This reaction results in the formation of this compound, which can then be purified and characterized using various analytical techniques.

Scientific Research Applications

7-Acetyl-6-ethyl-3-(hexylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been used in various scientific research applications, including drug discovery and development. This compound has shown promising results in several studies, including its potential use as an anti-cancer agent. This compound has also been studied for its effects on the central nervous system, including its potential use as a treatment for neurodegenerative diseases.